Cas no 900006-54-4 (N-({1,4-dioxaspiro4.5decan-2-yl}methyl)-4-methylbenzamide)

• Product Name: N-({1,4-dioxaspiro4.5decan-2-yl}methyl)-4-methylbenzamide
• CAS No: 900006-54-4
• MF: C₁₇H₂₃NO₃
• MW: 289.369425058365
• CID: 5504861
• Update Time: 2025-06-08

N-({1,4-dioxaspiro4.5decan-2-yl}methyl)-4-methylbenzamide Chemical and Physical Properties

Names and Identifiers

• N-(1,4-dioxaspiro[4.5]decan-3-ylmethyl)-4-methylbenzamide
• N-({1,4-dioxaspiro4.5decan-2-yl}methyl)-4-methylbenzamide

• Inchi： 1S/C17H23NO3/c1-13-5-7-14(8-6-13)16(19)18-11-15-12-20-17(21-15)9-3-2-4-10-17/h5-8,15H,2-4,9-12H2,1H3,(H,18,19)
• InChI Key： CMELGHUZKJXQPK-UHFFFAOYSA-N
• SMILES： C(NCC1OC2(CCCCC2)OC1)(=O)C1=CC=C(C)C=C1

Related Categories

• Solvents and Organic Chemicals Organic Compounds Benzenoids Benzene and substituted derivatives Benzamides
• Solvents and Organic Chemicals Organic Compounds Benzenoids Benzene and substituted derivatives Benzoic acids and derivatives Benzamides

Additional information on N-({1,4-dioxaspiro4.5decan-2-yl}methyl)-4-methylbenzamide

Comprehensive Overview of N-({1,4-dioxaspiro[4.5]decan-2-yl}methyl)-4-methylbenzamide (CAS No. 900006-54-4)

N-({1,4-dioxaspiro[4.5]decan-2-yl}methyl)-4-methylbenzamide, with the CAS number 900006-54-4, is a specialized organic compound that has garnered significant attention in pharmaceutical and chemical research. This compound features a unique spirocyclic structure, combining a 1,4-dioxaspiro[4.5]decane moiety with a 4-methylbenzamide group. Its molecular complexity and potential applications make it a subject of interest for researchers exploring novel bioactive molecules and drug intermediates.

The structural uniqueness of N-({1,4-dioxaspiro[4.5]decan-2-yl}methyl)-4-methylbenzamide lies in its spirocyclic ketal component, which enhances its stability and bioavailability. This feature is particularly valuable in the design of prodrugs and targeted delivery systems, addressing current challenges in drug development such as poor solubility and metabolic instability. Researchers are increasingly focusing on such compounds to improve the efficacy of therapeutic agents, aligning with the growing demand for precision medicine and personalized healthcare.

In the context of green chemistry and sustainable synthesis, CAS 900006-54-4 represents a promising candidate for eco-friendly chemical processes. Its spirocyclic framework can be synthesized using catalytic methods, reducing the need for hazardous reagents. This aligns with the global shift toward environmentally benign practices, a topic frequently searched by professionals in the pharmaceutical and chemical industries.

The compound's potential extends to material science, where its rigid molecular architecture could contribute to the development of advanced polymers and coatings. Its thermal stability and chemical resistance make it a candidate for high-performance applications, such as electronic materials or protective films. These attributes resonate with current trends in nanotechnology and smart materials, areas of high interest in both academic and industrial research.

From a commercial perspective, N-({1,4-dioxaspiro[4.5]decan-2-yl}methyl)-4-methylbenzamide is available through specialized chemical suppliers and research catalogs. Its pricing and availability often depend on purity grades and custom synthesis requirements, reflecting its niche but growing market. Analysts predict increased demand for such high-value intermediates, driven by advancements in drug discovery and material innovation.

In summary, CAS 900006-54-4 exemplifies the intersection of structural ingenuity and multidisciplinary utility. Its relevance to pharmaceuticals, green chemistry, and advanced materials positions it as a compound of enduring scientific and industrial significance. As research progresses, its applications are likely to expand, further solidifying its role in cutting-edge innovations.